Cas no 1342125-37-4 (4-(ethylsulfanyl)butan-2-yl(methyl)amine)

• Product Name: 4-(ethylsulfanyl)butan-2-yl(methyl)amine
• CAS No: 1342125-37-4
• MF: C₇H₁₇NS
• MW: 147.281580686569
• MDL: MFCD20373049
• CID: 4590272
• PubChem ID: 56828072
• Update Time: 2025-06-08

4-(ethylsulfanyl)butan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• [4-(ethylsulfanyl)butan-2-yl](methyl)amine
• 4-(ethylsulfanyl)butan-2-yl(methyl)amine

• MDL： MFCD20373049
• Inchi： 1S/C7H17NS/c1-4-9-6-5-7(2)8-3/h7-8H,4-6H2,1-3H3
• InChI Key： TXIOTTMJJHXBLA-UHFFFAOYSA-N
• SMILES： CC(NC)CCSCC

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 202.3±23.0 °C at 760 mmHg
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

4-(ethylsulfanyl)butan-2-yl(methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 4-(ethylsulfanyl)butan-2-yl(methyl)amine

Chemical Profile of 4-(ethylsulfanyl)butan-2-yl(methyl)amine (CAS No. 1342125-37-4)

4-(ethylsulfanyl)butan-2-yl(methyl)amine, identified by its Chemical Abstracts Service (CAS) number 1342125-37-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural framework comprising an ethylsulfanyl group attached to a butan-2-yl backbone with a methylamine substituent, exhibits potential applications in the synthesis of bioactive molecules and functional materials. The precise arrangement of its functional groups makes it a valuable intermediate in the development of novel chemical entities.

The molecular structure of 4-(ethylsulfanyl)butan-2-yl(methyl)amine consists of a four-carbon chain with an ethylsulfanyl (–SCH₂CH₃) moiety at the fourth carbon and a methylamine (–CH₂NH₂) group at the second carbon. This configuration imparts distinct chemical properties, including reactivity patterns that are conducive to further functionalization. The presence of both sulfur and nitrogen heteroatoms enhances its versatility in synthetic chemistry, enabling diverse modifications that can tailor its biological activity.

In recent years, there has been growing interest in sulfur-containing amines due to their role as key motifs in natural products and pharmaceuticals. Compounds like 4-(ethylsulfanyl)butan-2-yl(methyl)amine have been explored for their potential in drug discovery, particularly as modulators of enzyme activity and receptors. The ethylsulfanyl group, while less common than other sulfur-based functionalities, offers a balance between steric hindrance and electronic effects that can be exploited in medicinal chemistry.

Recent studies have highlighted the importance of structural diversity in the search for novel therapeutic agents. The synthesis of 4-(ethylsulfanyl)butan-2-yl(methyl)amine has been reported as part of efforts to develop small-molecule inhibitors targeting specific biological pathways. For instance, derivatives of this compound have shown promise in preclinical models as potential scaffolds for kinase inhibitors or G-protein coupled receptor (GPCR) modulators. The ability to modify the ethylsulfanyl and methylamine groups allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, making it an attractive candidate for further optimization.

The chemical synthesis of 4-(ethylsulfanyl)butan-2-yl(methyl)amine typically involves multi-step reactions, often starting from commercially available precursors such as 2-butanone or ethyl thiol derivatives. Advances in catalytic methods have enabled more efficient routes to this compound, reducing the need for hazardous reagents and improving overall yields. These improvements align with broader trends in green chemistry, where sustainability is increasingly prioritized in synthetic methodologies.

From a computational chemistry perspective, 4-(ethylsulfanyl)butan-2-yl(methyl)amine has been studied using density functional theory (DFT) to predict its electronic structure and reactivity. These theoretical investigations have provided insights into how modifications to the molecular framework can influence its interactions with biological targets. Such computational approaches are becoming integral to drug discovery pipelines, allowing researchers to rapidly screen large libraries of compounds for potential hits before moving to experimental validation.

The biological activity of 4-(ethylsulfanyl)butan-2-yl(methyl)amine has been investigated in several contexts. In particular, its derivatives have been tested for effects on inflammatory pathways, where sulfur-containing amines are known to play a role in modulating immune responses. Preliminary data suggest that certain analogues may exhibit anti-inflammatory properties without significant toxicity, although further research is needed to fully elucidate their mechanism of action.

Industrial applications of 4-(ethylsulfanyl)butan-2-yl(methyl)amine are also emerging beyond pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in specialty chemicals, including agrochemicals and materials science. For example, functionalized derivatives could serve as building blocks for polymers with tailored properties or as additives that enhance the performance of industrial processes.

The regulatory landscape surrounding 4-(ethylsulfanyl)butan-2-yl(methyl)amine is generally favorable for research purposes, given its classification as a specialty chemical rather than a controlled substance. However, researchers must adhere to standard safety protocols when handling this compound due to its potential reactivity and toxicity profile. Proper storage conditions and handling procedures are essential to ensure safe laboratory practices.

In conclusion,4-(ethylsulfanyl)butan-2-yl(methyl)amine (CAS No. 1342125-37-4) represents a promising chemical entity with diverse applications across multiple sectors. Its unique structural features and potential biological activities make it an attractive subject for further research and development. As synthetic methodologies continue to evolve and computational tools become more sophisticated,this compound is likely to play an increasingly important role in both academic and industrial settings.